Cas no 1552028-27-9 (N-methyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine)

• Product Name: N-methyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine
• CAS No: 1552028-27-9
• MF: C₁₁H₁₅N₃O₄S
• MW: 285.319501161575
• CID: 5951048
• PubChem ID: 115300425
• Update Time: 2025-06-08

N-methyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine
• 1552028-27-9
• EN300-1167155

• Inchi： 1S/C11H15N3O4S/c1-12-9-6-7-13(8-9)19(17,18)11-4-2-10(3-5-11)14(15)16/h2-5,9,12H,6-8H2,1H3
• InChI Key： XKECTWOQBVELGW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N1CCC(C1)NC)(=O)=O

Computed Properties

• Exact Mass: 285.07832714g/mol
• Monoisotopic Mass: 285.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 104Ų

Additional information on N-methyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine

Comprehensive Overview of N-methyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine (CAS No. 1552028-27-9)

The compound N-methyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine (CAS No. 1552028-27-9) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This sulfonamide derivative is characterized by its unique structural features, including a pyrrolidine ring and a 4-nitrobenzenesulfonyl group, which contribute to its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for designing novel bioactive compounds, given its ability to interact with various biological targets.

In recent years, the demand for sulfonamide-based compounds like N-methyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine has surged due to their versatility in synthetic chemistry. The 4-nitrobenzenesulfonyl moiety is a key functional group that enables selective modifications, making it valuable for creating libraries of derivatives with diverse pharmacological properties. This aligns with the growing trend in high-throughput screening and fragment-based drug design, where researchers seek to optimize molecular scaffolds for enhanced efficacy and selectivity.

One of the most frequently asked questions about CAS No. 1552028-27-9 revolves around its solubility and stability under different conditions. Studies indicate that this compound exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and methanol, which is crucial for its handling in laboratory settings. Additionally, its stability at room temperature makes it a practical candidate for long-term storage, a feature highly valued in industrial and academic research.

The pyrrolidine ring in N-methyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine is another focal point for researchers. This heterocyclic structure is prevalent in many FDA-approved drugs, owing to its favorable pharmacokinetic properties. The incorporation of a methyl group at the nitrogen atom further enhances the molecule's lipophilicity, potentially improving its membrane permeability—a critical factor in central nervous system (CNS) drug development. This has led to increased interest in exploring its applications for neurological disorders, a hot topic in contemporary biomedical research.

From a synthetic perspective, the nitro group in the 4-nitrobenzenesulfonyl segment offers opportunities for further chemical transformations, such as reduction to an amine or participation in nucleophilic aromatic substitution reactions. This flexibility is particularly appealing for combinatorial chemistry, where rapid diversification of molecular structures is essential. Moreover, the compound's compatibility with green chemistry principles, such as reduced waste generation and energy efficiency, aligns with the global push for sustainable pharmaceutical manufacturing.

Another area of interest is the potential of N-methyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine in proteolysis-targeting chimeras (PROTACs), a groundbreaking technology in targeted protein degradation. The sulfonamide group can serve as a linker between an E3 ligase binder and a target protein ligand, making this compound a candidate for designing next-generation therapeutics. This application has been widely discussed in recent scientific forums, reflecting its relevance to cutting-edge drug discovery.

In summary, N-methyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine (CAS No. 1552028-27-9) represents a multifaceted compound with broad utility in modern chemistry and pharmacology. Its structural attributes, combined with the growing emphasis on precision medicine and sustainable synthesis, position it as a valuable tool for researchers. As the scientific community continues to explore its potential, this compound is likely to remain a subject of intense study and innovation.